Cas no 23127-83-5 (2-Furancarboxylic acid,3-acetyl-2,5-dihydro-4-hydroxy-5-oxo-2-(2-oxopropyl)-, methyl ester)

• Product name: 2-Furancarboxylic acid,3-acetyl-2,5-dihydro-4-hydroxy-5-oxo-2-(2-oxopropyl)-, methyl ester
• CAS No: 23127-83-5
• MF: C₁₁H₁₂O₇
• MW: 256.208784103394
• CID: 269386
• PubChem ID: 90882

2-Furancarboxylic acid,3-acetyl-2,5-dihydro-4-hydroxy-5-oxo-2-(2-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,3-acetyl-2,5-dihydro-4-hydroxy-5-oxo-2-(2-oxopropyl)-, methyl ester
• methyl 3-acetyl-4-hydroxy-5-oxo-2-(2-oxopropyl)furan-2-carboxylate
• Methyl 3-acetyl-2,5-dihydro-4-hydroxy-5-oxo-2-(2-oxopropyl)-2-furoate
• methyl 3-acetyl-4-hydroxy-5-oxo-2-(2-oxopropyl)-2,5-dihydrofuran-2-carboxylate
• NS00051536
• METHYL 3-ACETYL-4-HYDROXY-5-OXO-2-(2-OXOPROPYL)-2,5-DIHYDRO-2-FURANCARBOXYLATE
• DTXSID80945804
• EINECS 245-439-0
• 23127-83-5
• AKOS005606543

• Inchi： InChI=1S/C11H12O7/c1-5(12)4-11(10(16)17-3)7(6(2)13)8(14)9(15)18-11/h14H,4H2,1-3H3
• InChI Key： TWGZLLBNCWEGDE-UHFFFAOYSA-N
• SMILES： COC(C1(OC(=O)C(O)=C1C(=O)C)CC(=O)C)=O

Computed Properties

• Exact Mass: 256.05826
• Monoisotopic Mass: 256.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.97